3,20-Dioxopregn-4-en-17-beta-yl acetate
3,20-Dioxopregn-4-en-17-beta-yl acetate
Brand Name:
Vulcanchem
CAS No.:
17308-02-0
VCID:
VC0100955
InChI:
InChI=1S/C23H32O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h13,18-20H,5-12H2,1-4H3/t18-,19+,20+,21+,22+,23-/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)OC(=O)C
Molecular Formula:
C23H32O4
Molecular Weight:
372.5 g/mol
3,20-Dioxopregn-4-en-17-beta-yl acetate
CAS No.: 17308-02-0
Main Products
VCID: VC0100955
Molecular Formula: C23H32O4
Molecular Weight: 372.5 g/mol
| CAS No. | 17308-02-0 |
|---|---|
| Product Name | 3,20-Dioxopregn-4-en-17-beta-yl acetate |
| Molecular Formula | C23H32O4 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H32O4/c1-14(24)23(27-15(2)25)12-9-20-18-6-5-16-13-17(26)7-10-21(16,3)19(18)8-11-22(20,23)4/h13,18-20H,5-12H2,1-4H3/t18-,19+,20+,21+,22+,23-/m1/s1 |
| Standard InChIKey | VTHUYJIXSMGYOQ-DTILQVPTSA-N |
| Isomeric SMILES | CC(=O)[C@@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)OC(=O)C |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)OC(=O)C |
| PubChem Compound | 941394 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume